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Compound of Interest

Compound Name: Adenine-13C

Cat. No.: B3332080

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Adenine-
13C, a stable isotope-labeled version of the purine nucleobase adenine. While the isotopic
label does not significantly alter the chemical properties, it is crucial to handle this compound
with the same precautions as unlabeled adenine due to its potential health hazards. This
document outlines the physical and chemical properties, toxicological data, and detailed
protocols for safe use, storage, and disposal.

Chemical and Physical Properties

Adenine-13C is a white to off-white crystalline powder. Its fundamental properties are
summarized below.
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Property Value Reference
Molecular Formula C413CHsNs [1112]
Molecular Weight 136.12 g/mol [11[2][3]
Melting Point >360 °C (decomposes)

Soluble in DMSO (12.5 mg/mL
with heating), slightly soluble in
water (1.03 g/L at 25°C).

Solubility Physical methods such as
vortexing, ultrasound, or using
a hot water bath can aid in

dissolution.

log KOW (Octanol-Water

L - -0.1 (at 20°C)
Partition Coefficient)

Toxicological Information

Adenine is classified as toxic if swallowed. The primary health hazards are associated with
ingestion and potential irritation upon contact.
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Hazard

Description

Reference

Acute Oral Toxicity

Toxic if swallowed. The LD50
(oral, rat) is 227 mg/kg.
Symptoms may include
convulsions, muscle
weakness, and respiratory

changes.

Skin Corrosion/Irritation

May cause skin irritation.

Serious Eye Damage/Irritation

May cause eye irritation.

Respiratory/Skin Sensitization

Not classified as a sensitizer.

Germ Cell Mutagenicity

Not classified as a mutagen.

Carcinogenicity

Not classified as a carcinogen
by IARC, NTP, ACGIH, or
OSHA.

Reproductive Toxicity

No information available.

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory tract

irritation.

Specific Target Organ Toxicity
(Repeated Exposure)

No known effects.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures is essential to minimize exposure risk.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to prevent the formation
and inhalation of dust or aerosols.

Personal Protective Equipment (PPE)
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» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile, neoprene, or butyl
rubber). Gloves should be inspected before use and disposed of properly after handling the
material.

» Skin and Body Protection: Wear a lab coat and ensure that skin is not exposed. In cases of
potential significant exposure, a complete suit protecting against chemicals may be
necessary.

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved particulate respirator (e.g., N99 or P2).

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
e Do not eat, drink, or smoke in areas where Adenine-13C is handled.
» Wash hands thoroughly after handling the product and before breaks.

o Take off contaminated clothing immediately.

Storage and Disposal

Proper storage and disposal are critical for maintaining the integrity of the compound and
ensuring environmental safety.

Storage

» Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed to prevent moisture absorption.
e Store locked up or in an area accessible only to authorized personnel.

o For long-term stability, especially in solution, store at -20°C or -80°C, protected from light and
under a nitrogen atmosphere. Specific storage recommendations from the supplier should be
followed.
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Disposal

o Adenine and its derivatives should be disposed of as hazardous waste.
» Do not allow the product to enter drains or waterways.

» Dispose of the substance and its container in accordance with all applicable local, regional,
national, and international regulations.

e Uncleaned containers should be treated as the product itself.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures.

Accidental Release

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection, to avoid dust inhalation and contact with the substance.

» Containment and Cleaning: Prevent further leakage or spillage if safe to do so. Cover drains
to prevent entry into the sewer system. Carefully sweep up the spilled material without
creating dust and place it in a suitable, labeled container for disposal. Clean the affected
area thoroughly.

First Aid Measures

 If Swallowed: Immediately call a poison center or doctor. Rinse mouth with water. Do not
induce vomiting unless directed to do so by medical personnel.

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention if symptoms persist.

e In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with
plenty of water and soap. Seek medical advice if irritation develops.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek medical attention.
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Experimental Protocols: Example of Metabolic
Labeling

The following is a generalized protocol for a metabolic labeling experiment using Adenine-13C.
This should be adapted based on the specific cell line, experimental goals, and laboratory

conditions.

Objective: To trace the incorporation of adenine into nucleic acids (DNA/RNA) in a cell culture

system.
Materials:

Adenine-13C

Cell culture medium appropriate for the cell line

Cultured cells

Sterile, DNase/RNase-free water or DMSO for stock solution preparation

Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Equipment for nucleic acid extraction and analysis (e.g., LC-MS)
Methodology:
e Stock Solution Preparation:

o Under sterile conditions in a chemical fume hood, prepare a stock solution of Adenine-
13C. For example, dissolve a known quantity in sterile DMSO to create a 10 mM stock

solution.
o Store the stock solution at -20°C or -80°C, protected from light.
o Cell Seeding:

o Seed cells in appropriate culture plates or flasks at a density that will allow for logarithmic
growth during the labeling period.
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o Allow cells to adhere and resume growth (typically 24 hours).

e Labeling:

o Prepare the labeling medium by supplementing the normal growth medium with the
desired final concentration of Adenine-13C (e.g., 10 uM). This concentration may need to
be optimized.

o Remove the existing medium from the cells and replace it with the labeling medium.

o Incubate the cells for the desired period (e.g., 2, 4, 8, 12, 24 hours) to allow for the
incorporation of the labeled adenine into newly synthesized nucleic acids.

o Cell Harvesting and Nucleic Acid Extraction:

o After the labeling period, wash the cells with ice-cold phosphate-buffered saline (PBS) to
remove any unincorporated Adenine-13C.

o Harvest the cells using a standard method (e.qg., trypsinization, cell scraping).

o Extract DNA and/or RNA using a commercial kit or a standard protocol (e.g., phenol-
chloroform extraction).

e Sample Analysis:
o Digest the extracted nucleic acids into individual nucleosides.

o Analyze the nucleoside mixture using a sensitive analytical technique such as Liquid
Chromatography-Mass Spectrometry (LC-MS) to quantify the incorporation of Adenine-
13C.

Visualizations
Safe Handling Workflow
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Safe Handling Workflow for Adenine-13C
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Caption: Workflow for the safe handling of Adenine-13C from preparation to disposal.
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Experimental Workflow: Metabolic Labeling
Experimental Workflow for Metabolic Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. glpbio.com [glpbio.com]
3. Adenine (8-AtA3C, 95%) - Cambridge Isotope Laboratories, CLM-1654-0.5 [isotope.com]

 To cite this document: BenchChem. [Adenine-13C: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3332080#safety-and-handling-guidelines-for-
adenine-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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